Cas no 1341957-47-8 (3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide)

• Product Name: 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
• CAS No: 1341957-47-8
• MF: C₈H₁₃IN₄O
• MW: 308.119493246078
• CID: 5939613
• PubChem ID: 64429302
• Update Time: 2025-05-23

3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide
• 1341957-47-8
• AKOS013752551
• EN300-1123173

• Inchi： 1S/C8H13IN4O/c1-8(11-2,7(10)14)5-13-4-6(9)3-12-13/h3-4,11H,5H2,1-2H3,(H2,10,14)
• InChI Key： AKQQOHODIZAUIJ-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CC(C(N)=O)(C)NC

Computed Properties

• Exact Mass: 308.01341g/mol
• Monoisotopic Mass: 308.01341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide

Introduction to 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide (CAS No. 1341957-47-8) and Its Emerging Applications in Chemical Biology

The compound 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide, identified by its CAS number 1341957-47-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a pyrazole core substituted with an iodine atom and functionalized with an amide group, positions it as a versatile scaffold for further derivatization and exploration of biological activities.

The pyrazole moiety is a well-documented pharmacophore, widely recognized for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The presence of the 4-iodo substituent on the pyrazole ring enhances its utility as a handle for further chemical modifications, such as cross-coupling reactions, which are pivotal in modern drug discovery. This feature allows for the introduction of diverse functional groups, enabling the synthesis of novel compounds with tailored biological properties.

The amide functionality in the molecule, specifically the 2-methyl-2-(methylamino)propanamide moiety, contributes to its structural complexity and potential for interaction with biological targets. Amides are frequently encountered in natural products and synthetic drugs due to their ability to form hydrogen bonds and participate in hydrophobic interactions. The specific arrangement of methyl groups adjacent to the amide bond may influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The pyrazole scaffold, in particular, has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of pyrazole have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The iodine atom at the 4-position of the pyrazole ring serves as an excellent site for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are instrumental in constructing complex molecular architectures.

In light of these attributes, researchers have been exploring 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide as a precursor for generating novel bioactive molecules. Its structural features make it an attractive candidate for developing inhibitors targeting protein-protein interactions or modulating signaling pathways relevant to neurological disorders. Additionally, the compound's amide group provides a site for further derivatization into peptidomimetics or other pharmacophores that could enhance drug-like properties.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. The introduction of the 4-iodo substituent typically requires halogenation strategies that preserve regioselectivity while maintaining high yields. Subsequent functionalization at the amide position demands careful consideration of reaction conditions to avoid unwanted side products. Advances in flow chemistry have also enabled more efficient production routes for such complex molecules.

From a computational chemistry perspective, 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide has been subjected to molecular modeling studies to predict its binding modes with potential targets. These studies often reveal insights into how structural modifications can optimize affinity and selectivity. For example, virtual screening campaigns have identified analogs of this compound that exhibit enhanced potency against specific enzymes or receptors.

The growing interest in structure-based drug design has spurred efforts to develop high-throughput screening assays that can rapidly assess the biological activity of molecules like 3-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanamide. Such assays are critical for identifying lead compounds that can be further optimized through iterative cycles of synthesis and testing. The combination of experimental validation with computational predictions provides a robust framework for accelerating drug discovery pipelines.

Future directions in the study of this compound may include exploring its role in developing treatments for infectious diseases or chronic conditions where modulation of protein function is key. Additionally, its potential as a tool compound for biochemical assays cannot be overlooked. By serving as a scaffold for targeted modifications, it could enable researchers to dissect complex biological pathways with greater precision.

In summary,3-(4-iodo-1H-pyrazol-1-ylyl)-2-methyl}-}-2-(methylamino)propanamide (CAS No. 1341957_47_8) is a structurally intriguing molecule with significant promise in chemical biology. Its unique features make it an excellent candidate for further exploration, both as a standalone entity and as a precursor for generating novel therapeutic agents. The continued investigation of this compound and its derivatives is likely to yield valuable insights into disease mechanisms and contribute to the development of next-generation medicines.